Cas no 1697010-62-0 (2-(4-Chloro-1H-pyrazol-1-yl)-5-methylbenzaldehyde)

• Product Name: 2-(4-Chloro-1H-pyrazol-1-yl)-5-methylbenzaldehyde
• CAS No: 1697010-62-0
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 5696695
• PubChem ID: 108211656
• Update Time: 2025-09-25

2-(4-Chloro-1H-pyrazol-1-yl)-5-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1292918
• 2-(4-Chloro-1H-pyrazol-1-yl)-5-methylbenzaldehyde
• 1697010-62-0
• Benzaldehyde, 2-(4-chloro-1H-pyrazol-1-yl)-5-methyl-

• Inchi： 1S/C11H9ClN2O/c1-8-2-3-11(9(4-8)7-15)14-6-10(12)5-13-14/h2-7H,1H3
• InChI Key： MFGOZQPOVGDYRF-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)C1C=CC(C)=CC=1C=O

Computed Properties

• Exact Mass: 220.0403406g/mol
• Monoisotopic Mass: 220.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 358.4±37.0 °C(Predicted)
• pka: -1.55±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles